Cas no 627883-78-7 (Benzoic acid, 3-methoxy-2-methyl-, ethyl ester)

• Product Name: Benzoic acid, 3-methoxy-2-methyl-, ethyl ester
• CAS No: 627883-78-7
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1640479
• PubChem ID: 23248683
• Update Time: 2025-04-21

Benzoic acid, 3-methoxy-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-methoxy-2-methyl-, ethyl ester
• ethyl 3-methoxy-2-methylbenzoate
• MFCD12025372
• 3-methoxy-2-methyl-benzoic acid ethylester
• 3-Methoxy-2-methylbenzoic acid ethyl ester
• 3-Methoxy-2-methylbenzoic acid ethyl ester, 97%
• ethyl3-methoxy-2-methylbenzoate
• CS-0365955
• 627883-78-7

• Inchi： 1S/C11H14O3/c1-4-14-11(12)9-6-5-7-10(13-3)8(9)2/h5-7H,4H2,1-3H3
• InChI Key： BPRNAMDJLZPERJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(=O)OCC)=C1C

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives